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Compound of Interest

Compound Name: N-Methyldibutylamine

Cat. No.: B147177

N-Methyldibutylamine: A Technical Guide to its
Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of N-Methyldibutylamine, specifically its boiling point and density. The information
is presented in a structured format to facilitate easy access and comparison for research and
development applications. Detailed experimental protocols for the determination of these
properties are also included to ensure accurate and reproducible results in a laboratory setting.

Core Physical Properties

N-Methyldibutylamine is a tertiary amine with the chemical formula C9H21N. An
understanding of its physical characteristics is fundamental for its application in various
chemical syntheses and pharmaceutical development processes.

Quantitative Data Summary

The key physical properties of N-Methyldibutylamine are summarized in the table below.
These values are critical for predicting its behavior in different experimental and industrial
conditions.
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Physical Property Value Conditions
Boiling Point 49-51 °C at 10 mmHg[1][2]
Density 0.745 g/mL at 25 °C[1][2]

Experimental Protocols

Accurate determination of physical properties is paramount in scientific research. The following
sections detail the standard methodologies for measuring the boiling point and density of a
liquid compound such as N-Methyldibutylamine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For substances like N-Methyldibutylamine, which have a relatively high boiling point
at atmospheric pressure, distillation under reduced pressure is often employed to prevent
decomposition.

Methodology:

o Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
condenser, a receiving flask, and a thermometer. For reduced pressure distillation, a vacuum
pump and a manometer are also required.

o Sample Preparation: A small volume of N-Methyldibutylamine is placed in the round-bottom
flask, along with a few boiling chips to ensure smooth boiling.

« Distillation: The apparatus is evacuated to the desired pressure (e.g., 10 mmHg). The flask is
then gently heated.

o Temperature Reading: The temperature is recorded when the liquid begins to boil and a
steady stream of distillate is collected in the receiving flask. This constant temperature is the
boiling point at that specific pressure.

Determination of Density
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Density is a fundamental physical property that relates the mass of a substance to its volume. It
is an important parameter for quality control and for calculations involving mass-volume
relationships.

Methodology:

o Mass Measurement: An empty, clean, and dry pycnometer (a specific type of flask for
measuring density) is weighed accurately on an analytical balance.

e Volume Measurement: The pycnometer is then filled with N-Methyldibutylamine, ensuring
no air bubbles are trapped. The excess liquid is wiped off, and the filled pycnometer is
weighed again. The difference in mass gives the mass of the liquid.

o Temperature Control: The temperature of the liquid is recorded, as density is temperature-
dependent. The measurement is typically performed at a standard temperature, such as 25
°C.

o Calculation: The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer. The volume of the pycnometer can be predetermined by filling it with a liquid of
known density, such as deionized water.

Logical Relationship of Physical Properties

The following diagram illustrates the logical flow of determining and utilizing the physical
properties of N-Methyldibutylamine.
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Logical Workflow for Physical Property Analysis
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Caption: Workflow for N-Methyldibutylamine property analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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